4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(4-methoxy-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-7-11(19-2)4-6-12(9)14-8-10(16)3-5-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: HRRDWCHGSMUPMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID40689979
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261968-14-2

Description

4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, also known as 4-CMB, is a chlorinated benzoic acid derivative with various uses in scientific research. It has a variety of applications, including in biochemical and physiological studies, laboratory experiments, and as a reagent in synthesis processes.

Scientific Research Applications

4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has a variety of applications in scientific research. It is used as a reagent in the synthesis of other compounds, such as 2-chloro-4-(4-methoxy-2-methylphenyl)benzoic acid and 4-chloro-2-methoxy-2-methylphenyl-1-methyl-1H-imidazole. It is also used in biochemical and physiological studies, as it is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Mechanism of Action

4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% inhibits the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are hormones that are involved in inflammation, pain, and fever. 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% inhibits the COX-2 enzyme by binding to its active site and preventing it from catalyzing the production of prostaglandins.
Biochemical and Physiological Effects
4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory, analgesic, and antipyretic effects when administered to animals. It has also been shown to reduce inflammation and pain in humans. Additionally, 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to have antioxidant properties, which may be beneficial in preventing cell damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% in laboratory experiments is that it is a potent inhibitor of the COX-2 enzyme, which makes it a useful tool for studying the effects of prostaglandins on various biochemical and physiological processes. However, 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% is also limited by its relatively low solubility in water, which can make it difficult to use in certain experiments. Additionally, 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has some potential side effects, such as gastrointestinal irritation, which should be taken into consideration when using it in experiments.

Future Directions

There are a variety of potential future directions for 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% research. These include investigating its potential as an anti-cancer agent, exploring its use as an anti-inflammatory agent in the treatment of chronic diseases, and studying its potential as an antioxidant. Additionally, further research could be done to investigate the mechanism of action of 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% and to identify potential new uses for it in scientific research.

Synthesis Methods

4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% can be synthesized through a variety of methods, including the Williamson ether synthesis and the Sandmeyer reaction. The Williamson ether synthesis involves reacting 4-methoxy-2-methylphenol with sodium hypochlorite in the presence of a base, such as sodium hydroxide, to yield 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%. The Sandmeyer reaction involves reacting 4-methoxy-2-methylphenol with chloroform in the presence of an aqueous solution of sodium hydroxide to yield 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%.